Cas no 100051-94-3 (4-[(2-Thienylmethyl)amino]-1-methylpiperidine)

4-[(2-Thienylmethyl)amino]-1-methylpiperidine structure
100051-94-3 structure
Product Name:4-[(2-Thienylmethyl)amino]-1-methylpiperidine
CAS No:100051-94-3
MF:C11H18N2S
MW:210.339021205902
CID:2861053
Update Time:2023-08-10

4-[(2-Thienylmethyl)amino]-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-[(2-Thienylmethyl)amino]-1-methylpiperidine
    • 4-[(2-Thienylmethyl)amino]-1-methyl piperidine
    • 1-methyl-N-[(thiophen-2-yl)methyl]piperidin-4-amine
    • Z90539342
    • Inchi: 1S/C11H18N2S/c1-13-6-4-10(5-7-13)12-9-11-3-2-8-14-11/h2-3,8,10,12H,4-7,9H2,1H3
    • InChI Key: ISKKJDIJKWZVRN-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CNC1CCN(C)CC1

Computed Properties

  • Exact Mass: 210.11907g/mol
  • Monoisotopic Mass: 210.11907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 210.34g/mol
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.5
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